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Compound of Interest |

Compound Name: C19H25CI2N303
Cat. No.: B7743032
Get Quote

For researchers and drug development professionals, the responsible management of
chemical compounds is as crucial as the innovative discoveries they enable. The molecular
formula C19H25CI2N303 represents a class of potent and selective k-opioid receptor agonists,
with specific isomers including GR-89696 and GR-103545. Due to their biological potency and
chemical structure, proper disposal is not merely a regulatory formality but a critical aspect of
laboratory safety and environmental stewardship. This guide provides a comprehensive, step-
by-step framework for the safe disposal of CL9H25CI2N303, grounded in established safety
protocols and chemical waste management principles.

Core Principles of Chemical Waste Management

The disposal of any potent, biologically active compound must be approached with a clear
understanding of its potential hazards. While a specific Safety Data Sheet (SDS) for every
novel compound may not always be readily accessible, the chemical structure and biological
activity of C19H25CI2N303—a chlorinated, nitrogen-containing organic molecule and a potent
opioid agonist—necessitate its classification as hazardous waste.

The primary objectives for its disposal are:
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e Personnel Safety: Preventing accidental exposure to laboratory staff through inhalation,
ingestion, or skin contact.

» Environmental Protection: Ensuring the compound does not contaminate soil or water
systems.

e Regulatory Compliance: Adhering to local, state, and federal regulations for hazardous waste
disposal.

Hazard Assessment and Risk Mitigation

Given the nature of C19H25CI2N303, a thorough risk assessment is the foundational step
before any handling or disposal activities.

Potential Risks Associated Recommended Mitigation
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trash.

Step-by-Step Disposal Protocol
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The following protocol outlines the essential steps for the safe disposal of C19H25CI2N303.
1. Personal Protective Equipment (PPE):

o Gloves: Wear chemically resistant gloves (e.g., nitrile) at all times.

o Eye Protection: Use safety glasses or goggles.

e Lab Coat: A lab coat is mandatory to protect from splashes.

o Respiratory Protection: If handling the compound in powdered form or creating aerosols, a
respirator may be necessary based on your institution's chemical hygiene plan.

2. Waste Segregation and Collection:
e Solid Waste:

o Collect any solid C19H25CI2N303, contaminated personal protective equipment (gloves,
etc.), and weighing papers in a designated, clearly labeled hazardous waste container.

o The container should be made of a material compatible with the chemical and have a
secure lid.

e Liquid Waste:

o Solutions containing C19H25CI2N303 should be collected in a separate, labeled
hazardous waste container.

o Do not mix with other waste streams unless compatibility has been confirmed.
e Sharps Waste:

o Any needles, syringes, or other sharps contaminated with CL9H25CI2N303 must be
disposed of in a designated sharps container.

3. Labeling:

o All waste containers must be clearly labeled with:
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The words "Hazardous Waste"

[e]

o

The full chemical name (e.g., GR-89696, if applicable) and molecular formula
(C19H25CI2N303)

o

The primary hazards (e.g., "Toxic," "Biologically Active")

The date of accumulation

[¢]

4. Storage:
» Store waste containers in a designated, secure area away from general laboratory traffic.

e The storage area should have secondary containment to prevent the spread of material in
case of a leak.

5. Disposal:

» Arrange for the pickup and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal
contractor.

e Never attempt to dispose of C19H25CI2N303 in regular trash or by pouring it down the
drain.

Decontamination Procedures
In the event of a spill, prompt and thorough decontamination is crucial.
e Small Spills:
o Alert personnel in the immediate area.
o Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand).

o Carefully sweep or scoop the absorbed material into a designated hazardous waste
container.
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o Clean the spill area with a suitable solvent (e.g., ethanol), followed by soap and water.
Collect all cleaning materials as hazardous waste.

o Large Spills:
o Evacuate the area immediately.

o Contact your institution's EHS or emergency response team.

Workflow for Disposal of C19H25CI2N303
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Caption: A logical workflow for the proper disposal of C19H25CI2N303.

Conclusion: A Commitment to Safety

The responsible disposal of C19H25CI2N303 is a non-negotiable aspect of laboratory practice.
By adhering to these guidelines, researchers can ensure the safety of themselves and their
colleagues, protect the environment, and maintain compliance with all relevant regulations.
Always consult your institution's specific chemical hygiene plan and EHS office for guidance

tailored to your facility.

References

While a specific Safety Data Sheet for C19H25CI2N303 was not located during the literature
search, the principles outlined in this guide are based on general best practices for hazardous
chemical waste management as detailed by regulatory bodies and chemical suppliers. For
further information on chemical safety and waste disposal, please consult the resources
provided by your institution's Environmental Health and Safety department and the guidelines
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from regulatory agencies such as the U.S. Environmental Protection Agency (EPA) and the
Occupational Safety and Health Administration (OSHA).

e To cite this document: BenchChem. [Navigating the Disposal of C19H25CI2N303: A Guide
for Laboratory Professionals]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7743032/docs#navigating-the-disposal-of-
c19h25cl2n303-a-guide-for-laboratory-professionals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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